3-(2,5-dimethylphenyl)-2-{[2-(2-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C22H25N3O2S2
• Molecular Weight: 427.6 g/mol
• IUPAC Name: 3-(2,5-dimethylphenyl)-2-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]sulfanylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H25N3O2S2/c1-14-7-8-15(2)18(12-14)25-21(27)20-17(9-11-28-20)23-22(25)29-13-19(26)24-10-5-4-6-16(24)3/h7-9,11-12,16H,4-6,10,13H2,1-3H3
• InChI Key: FACYXQNXHAXDEI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CSC2=NC3=C(C(=O)N2C4=C(C=CC(=C4)C)C)SC=C3

Description

Key structural attributes include:

• Position 3: A 2,5-dimethylphenyl group, enhancing lipophilicity and steric bulk .
• Position 2: A sulfanyl-linked 2-methylpiperidin-1-yl-oxoethyl substituent, contributing to hydrogen bonding and metabolic stability .

This scaffold is analogous to kinase inhibitors and protease modulators, where the thienopyrimidine core interacts with enzymatic active sites. Synthetic routes likely involve enaminone intermediates and nucleophilic substitution reactions, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,5-dimethylphenyl)-2-{[2-(2-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves multi-step organic reactions. A common approach might include:

Formation of the Thienopyrimidine Core: This can be achieved through the cyclization of appropriate thiophene and pyrimidine precursors under acidic or basic conditions.

Introduction of the 2,5-Dimethylphenyl Group: This step may involve a Friedel-Crafts acylation reaction.

Attachment of the Piperidinyl Group: This can be done through nucleophilic substitution reactions.

Final Functionalization:

Industrial Production Methods

Industrial production of such compounds often involves optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This may include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to sulfoxides or sulfones.

Reduction: Reduction reactions can target the oxoethyl group, converting it to alcohols.

Substitution: The aromatic rings and the piperidinyl group can undergo various substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine, while alkylation can be done using alkyl halides in the presence of a base.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry

The compound can be used as a building block in organic synthesis, particularly in the development of new thienopyrimidine derivatives with potential biological activities.

Biology

In biological research, it may be used to study enzyme interactions, receptor binding, and cellular pathways due to its structural similarity to biologically active molecules.

Medicine

Industry

In the industrial sector, the compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-(2,5-dimethylphenyl)-2-{[2-(2-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one likely involves interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to changes in cellular pathways and biological responses.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural features and properties of the target compound and its analogs:

Compound Name & Evidence ID	Core Structure	Substituents (Position)	Molecular Weight (g/mol)	logP	Key Features
Target Compound	Thieno[3,2-d]pyrimidin-4-one	3: 2,5-dimethylphenyl; 2: 2-methylpiperidin-1-yl-oxoethyl-sulfanyl	~480 (estimated)	~4.5*	Balanced lipophilicity; moderate metabolic stability
3,5-Diphenyl Derivative	Thieno[2,3-d]pyrimidin-4-one	3: Diphenyl; 2: 4-chloro-3-(trifluoromethyl)phenyl-pyrrole	Not reported	Not reported	Enhanced electron-withdrawing effects (CF₃, Cl) for improved binding affinity
3-(4-Isopropylbenzyl) Derivative	Pyrido-thieno[3,2-d]pyrimidin	3: 4-isopropylbenzyl; 2: azepan-1-yl-oxoethyl-sulfanyl	Not reported	Not reported	Larger azepane ring may reduce metabolic stability vs. piperidine derivatives
3-(4-Fluorophenyl)methyl Derivative	Pyrido-thieno[3,2-d]pyrimidin	3: 4-fluorophenylmethyl; 2: azepan-1-yl-oxoethyl-sulfanyl	482.6	4.44	Fluorine enhances bioavailability; logP suggests moderate lipophilicity
3-(4-Ethoxyphenyl)-4-methylpiperidine Derivative	Pyrimido[5,4-b]indol-4-one	3: 4-ethoxyphenyl; 2: 4-methylpiperidin-1-yl-oxoethyl-sulfanyl	Not reported	Not reported	Ethoxy group increases polarity; 4-methylpiperidine offers steric variation

*Estimated based on analogs .

Key Observations:

• Lipophilicity : The target compound’s logP (~4.5) aligns with derivatives like the 4-fluorophenylmethyl analog (logP 4.44), suggesting suitability for oral absorption .
• Substituent Effects: Piperidine vs. Azepane: The 2-methylpiperidin-1-yl group (target compound) may confer better metabolic stability than azepan-1-yl derivatives () due to reduced ring size and steric hindrance .